Cas no 21325-07-5 (Carbamothioic acid,S-methyl ester (9CI))

• Product Name: Carbamothioic acid,S-methyl ester (9CI)
• CAS No: 21325-07-5
• MF: C₂H₅NOS
• MW: 91.132199048996
• CID: 287764
• PubChem ID: 179359
• Update Time: 2025-04-19

Carbamothioic acid,S-methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,S-methyl ester (9CI)
• S-methyl carbamothioate
• thiocarbamic acid S-methyl ester
• s-methyl thiocarbamate
• DTXSID90175599
• LADHHNUVWRWPRH-UHFFFAOYSA-N
• AKOS006337431
• 21325-07-5
• EN300-7215115
• Carbamothioic acid, S-methyl ester
• 2-thiapropioamide
• (methylsulfanyl)formamide

• Inchi： 1S/C2H5NOS/c1-5-2(3)4/h1H3,(H2,3,4)
• InChI Key： LADHHNUVWRWPRH-UHFFFAOYSA-N
• SMILES： S(C(N)=O)C

Computed Properties

• Exact Mass: 91.00925
• Monoisotopic Mass: 91.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 44.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives